2-(3-Chlorophenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine hydrochloride
Description
2-(3-Chlorophenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine hydrochloride is a synthetic organic compound featuring a pyrrolidine backbone substituted with a 3-chlorophenyl group and a pyrrolidine-2-carbonyl moiety. Structurally, the compound combines aromatic (chlorophenyl) and heterocyclic (pyrrolidine) elements, which are common in CNS-targeting drugs due to their ability to cross the blood-brain barrier. Its molecular formula is C₁₅H₁₈ClN₂O·HCl, with a molecular weight of 313.23 g/mol. The presence of both hydrogen-bonding (amide) and hydrophobic (chlorophenyl) groups suggests dual interactions with biological targets .
Properties
Molecular Formula |
C15H20Cl2N2O |
|---|---|
Molecular Weight |
315.2 g/mol |
IUPAC Name |
[2-(3-chlorophenyl)pyrrolidin-1-yl]-pyrrolidin-2-ylmethanone;hydrochloride |
InChI |
InChI=1S/C15H19ClN2O.ClH/c16-12-5-1-4-11(10-12)14-7-3-9-18(14)15(19)13-6-2-8-17-13;/h1,4-5,10,13-14,17H,2-3,6-9H2;1H |
InChI Key |
QNSYFLJKAFTNKM-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(NC1)C(=O)N2CCCC2C3=CC(=CC=C3)Cl.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(3-Chlorophenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine hydrochloride typically involves the following steps:
Formation of the Pyrrolidine Ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.
Introduction of the Chlorophenyl Group: This step often involves a nucleophilic substitution reaction where a chlorophenyl halide reacts with a pyrrolidine derivative.
Formation of the Carbonyl Group: This can be introduced through oxidation reactions using reagents such as PCC (Pyridinium chlorochromate) or Swern oxidation.
Industrial Production Methods
In an industrial setting, the production of this compound would involve optimizing the reaction conditions to maximize yield and purity. This might include:
Catalysts: Using catalysts to speed up the reaction.
Temperature Control: Maintaining optimal temperatures to ensure the reaction proceeds efficiently.
Purification: Employing techniques such as crystallization, distillation, or chromatography to purify the final product.
Chemical Reactions Analysis
Types of Reactions
2-(3-Chlorophenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups.
Reduction: Reduction reactions can be used to modify the carbonyl group.
Substitution: The chlorophenyl group can participate in substitution reactions to introduce other substituents.
Common Reagents and Conditions
Oxidation: Reagents such as PCC, Swern oxidation reagents.
Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).
Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a ketone or aldehyde, while substitution could introduce various functional groups.
Scientific Research Applications
Chemistry: Used as an intermediate in the synthesis of more complex molecules.
Medicine: Could be explored for its pharmacological properties, such as binding to specific receptors or enzymes.
Industry: Used in the development of new materials or as a catalyst in chemical reactions.
Mechanism of Action
The mechanism of action of 2-(3-Chlorophenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine hydrochloride would depend on its specific application. In a biological context, it might interact with molecular targets such as enzymes or receptors, modulating their activity. The exact pathways involved would require detailed biochemical studies.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Bupropion Hydrochloride
- Structure: (±)-1-(3-Chlorophenyl)-2-[(1,1-dimethylethyl)amino]-1-propanone hydrochloride (C₁₃H₁₈ClNO·HCl).
- Key Differences :
- Bupropion lacks the pyrrolidine rings but shares the 3-chlorophenyl group.
- Contains a ketone and tertiary amine, whereas the target compound features an amide linkage between two pyrrolidines.
- Pharmacological Profile: Bupropion acts as a norepinephrine-dopamine reuptake inhibitor (NDRI), whereas the target compound’s mechanism is unconfirmed but hypothesized to involve sigma-1 receptor modulation due to its pyrrolidine-amide structure. Bupropion is sparingly soluble in water, while the target compound’s hydrochloride salt likely improves aqueous solubility .
5-(3-Chlorophenylsulfanyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde
- Structure : Features a pyrazole core with 3-chlorophenylsulfanyl and trifluoromethyl substituents (C₁₂H₉ClF₃N₂OS).
- Key Differences :
- The pyrazole ring replaces pyrrolidine, introducing aromaticity and rigidity.
- The trifluoromethyl group enhances metabolic stability but reduces solubility compared to the target compound’s pyrrolidine-amide.
3-(Prop-2-en-1-yl)pyrrolidine Hydrochloride
- Structure : A simpler pyrrolidine derivative substituted with a propenyl group (C₇H₁₂ClN·HCl).
- Key Differences :
- Lacks the chlorophenyl and pyrrolidine-2-carbonyl groups, reducing molecular complexity.
- Lower molecular weight (272.17 g/mol ) compared to the target compound (313.23 g/mol ).
Comparative Data Table
Research Findings and Implications
- Structural Impact on Bioactivity :
- The target compound’s dual pyrrolidine rings may enhance binding to G-protein-coupled receptors (GPCRs) compared to bupropion’s linear structure .
- The pyrazole derivative’s trifluoromethyl group improves metabolic stability but reduces solubility, limiting its CNS utility compared to the target compound .
- Solubility vs. Permeability :
- The hydrochloride salt in both the target compound and 3-(prop-2-en-1-yl)pyrrolidine HCl enhances solubility, but the latter’s simplicity limits therapeutic versatility .
Biological Activity
2-(3-Chlorophenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine hydrochloride, identified by its CAS number 1423043-76-8, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
- Molecular Formula : C₁₅H₁₈ClN₂O
- Molecular Weight : 315.24 g/mol
- Chemical Structure : The compound features a pyrrolidine ring and a chlorophenyl group, which are significant for its biological interactions.
Biological Activity Overview
The biological activity of 2-(3-Chlorophenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine hydrochloride has been investigated in various studies, highlighting its potential as a therapeutic agent.
Anticancer Activity
Recent studies have indicated that compounds with similar structural motifs exhibit anticancer properties. For instance, pyrrolidine derivatives have been shown to inhibit cancer cell growth through various mechanisms:
- Mechanism of Action : Compounds targeting the MDM2 protein have demonstrated inhibition of cell growth in cancer models. For example, derivatives similar to our compound showed binding affinity to MDM2 and induced apoptosis in cancer cells .
- Case Study : In a study involving pyrrolidine derivatives, compounds were tested against A549 lung adenocarcinoma cells. Results showed that certain derivatives reduced cell viability significantly compared to controls, indicating potential for further development as anticancer agents .
Antimicrobial Activity
Pyrrolidine derivatives have also been explored for their antimicrobial properties:
- Antiplasmodial Activity : A study reported that new sulfonamide pyrrolidine carboxamide derivatives exhibited significant activity against Plasmodium falciparum, the causative agent of malaria. Some compounds demonstrated IC50 values in the low micromolar range (2.40–8.30 μM), suggesting strong potential as antimalarial agents .
- Mechanism : The binding affinity of these compounds to critical enzymes in the parasite was evaluated using molecular docking studies, which provided insights into their mechanisms of action.
Data Table: Summary of Biological Activities
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